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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of 1-
Bromononane-d3, a deuterated analog of 1-bromononane. This document is intended for use
by researchers, scientists, and professionals in drug development who require detailed
information on the physicochemical properties of this compound.

Introduction

1-Bromononane-d3 (CAS number: 1219799-20-8) is a stable isotope-labeled compound that
is valuable in various scientific applications, including metabolic and pharmacokinetic studies.
The substitution of three hydrogen atoms with deuterium at a specific position in the nonyl
chain provides a tool for tracing and quantification in complex biological systems. While
extensive experimental data for 1-Bromononane-d3 is not widely published, this guide
compiles available information and provides data for its non-deuterated counterpart, 1-
bromononane, as a close approximation. It is important to note that deuterated compounds
typically exhibit slight variations in physical properties compared to their non-deuterated
analogs due to the increased mass of deuterium.[1][2]
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Physicochemical Properties

The following table summarizes the key physical and chemical properties of 1-Bromononane-

d3 and its non-deuterated form, 1-bromononane.

Property

1-Bromononane-d3

1-Bromononane

CAS Number

1219799-20-83]

693-58-3[4][51[6]1[71[8]1[°][10]
[L1[12]

Molecular Formula

CoH16D3Br

CoH19Br[4][10][11][12]

Molecular Weight ~210.17 g/mol [3][13] 207.15 g/mol [5][9][10][14]
Appearance Colorless liquid[4]

Density 1.1+ 0.1 g/cm3[3] 1.084 g/mL at 25 °C[5][8][9]
Boiling Point 221.6 £ 3.0 °C at 760 mmHg[3] 201 °C[5][7][9]

Melting Point -29 °C[4][6][71[15]

Flash Point 90.0 £ 0.0 °C[3] 90 °C[4][5][6][7]

Refractive Index

1.453([3]

n20/D 1.454[4][5][8][°]

Solubility

Insoluble in water; soluble in

chloroform and hexanes.[4][8]

Vapor Pressure

0.158 mmHg at 25°C[4]

Isotopic Enrichment

99 atom % D (for 1-

Bromononane-9,9,9-d3)

Effects of Deuteration on Physical Properties

The replacement of protium (*H) with deuterium (2H or D) introduces a greater atomic mass.

This isotopic substitution can lead to measurable differences in the physical and chemical

properties of a molecule.[1][2] The carbon-deuterium (C-D) bond is stronger than the carbon-

hydrogen (C-H) bond, which can result in greater metabolic stability.[1] While the electronic

properties are largely unchanged, the increased mass can slightly alter properties such as

boiling point, melting point, and density.[1]
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Experimental Protocols for Characterization

While specific, detailed experimental protocols for determining the physical characteristics of 1-
Bromononane-d3 are not readily available in the public domain, standard analytical methods
are employed for the characterization of such deuterated compounds.[16]

General Synthetic and Analytical Workflow

The synthesis of deuterated compounds like 1-Bromononane-d3 typically involves the use of
deuterated starting materials in standard chemical reactions.[16] For instance, a possible route
could involve the bromination of a deuterated nonanol.[16]

The identity and purity of the resulting deuterated compound are confirmed using a
combination of analytical techniques:[16]

e Mass Spectrometry (MS): This technique is crucial for confirming the molecular weight of the
compound and verifying the successful incorporation of deuterium atoms.[16]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
o H NMR: Used to confirm the absence of protons at the sites of deuteration.[16]

o 2H NMR: Confirms the presence and specific locations of the deuterium atoms within the
molecule.[16]

o 13C NMR: Provides information about the carbon backbone of the molecule.[16]
Determination of Physical Constants

Standard laboratory procedures are used to determine the physical constants of chemical
compounds.

» Boiling Point: Determined by distillation at a specific pressure, often atmospheric pressure.

e Melting Point: For solid compounds, this is determined using a melting point apparatus. For a
liquid like 1-bromononane, this refers to the freezing point.[4][6][7][15]

o Density: Measured using a pycnometer or a digital density meter.[17]
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o Refractive Index: Measured using a refractometer, typically at a specified temperature and
wavelength (e.g., the sodium D-line).

Logical Relationships in Compound
Characterization

The following diagram illustrates the logical workflow for the synthesis and characterization of a

deuterated compound like 1-Bromononane-d3.
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Caption: Workflow for Synthesis and Characterization.
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Conclusion

This technical guide provides a summary of the known physical characteristics of 1-
Bromononane-d3, supplemented with data from its non-deuterated analog. The information
presented is intended to support researchers and scientists in their work with this important
deuterated compound. As more experimental data for 1-Bromononane-d3 becomes available,
this guide will be updated accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]

. volumen 33 namero 3 [revistas.unam.mx]

. Page loading... [guidechem.com]

. 1-Bromononane | lookchem [lookchem.com]

. 17842 98% | Sigma-Aldrich [sigmaaldrich.com]

. 1-Bromononane | CAS#:693-58-3 | Chemsrc [chemsrc.com]
. guidechem.com [guidechem.com]

. 1-Bromononane CAS#: 693-58-3 [m.chemicalbook.com]

°
© (0] ~ » &) B~ w N -

. 17842 98% | Sigma-Aldrich [sigmaaldrich.com]

.
=
o

. scbt.com [scbht.com]

.
=
=

. scbt.com [scbht.com]

.
=
N

. guidechem.com [guidechem.com]

.
=
w

. cdnisotopes.com [cdnisotopes.com]

°
=
N

. 1-Bromononane | COH19Br | CID 12742 - PubChem [pubchem.ncbi.nlm.nih.gov]

°
=
a1

. CAS Common Chemistry [commonchemistry.cas.org]

.
=
(o]

. benchchem.com [benchchem.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15556592/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-characteristics-of-1-bromononane-d3
https://www.benchchem.com/product/b15556592/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-characteristics-of-1-bromononane-d3
https://www.benchchem.com/product/b15556592/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-characteristics-of-1-bromononane-d3
https://www.benchchem.com/product/b15556592?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/physical_characteristics_of_1_BROMONONANE_D19.pdf
https://revistas.unam.mx/index.php/req/article/download/81491/72763
https://www.guidechem.com/encyclopedia/es/1-bromononane-d3-dic1577458.html
https://www.lookchem.com/ProductWholeProperty_LCPL486760.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/b74607
https://www.chemsrc.com/en/cas/693-58-3_896523.html
https://www.guidechem.com/dictionary/en/693-58-3.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5487736_EN.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/b74607
https://www.scbt.com/p/1-bromononane-693-58-3
https://www.scbt.com/zh/p/1-bromononane-693-58-3
https://www.guidechem.com/encyclopedia/1-bromononane-dic6598.html
https://www.cdnisotopes.com/ca/d-5387
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromononane
https://commonchemistry.cas.org/detail?cas_rn=693-58-3
https://www.benchchem.com/pdf/1_BROMONONANE_D19_molecular_weight.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 17. m.youtube.com [m.youtube.com]

e To cite this document: BenchChem. [An In-depth Technical Guide to the Physical
Characteristics of 1-Bromononane-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556592/docs#an-in-depth-technical-guide-to-the-
physical-characteristics-of-1-bromononane-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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